Cas no 137437-16-2 (Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI))

Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI) structure
137437-16-2 structure
Product Name:Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI)
CAS No:137437-16-2
MF:C21H28O2S
MW:344.510825157166
CID:157415
PubChem ID:9928113
Update Time:2025-04-19

Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI)
    • (8S,10R,13S,14S)-13-methyl-10-(2-methylsulfanylethyl)-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
    • 10-methylthioethyl estra-4,9(11)-diene 3,17-dione
    • (8S,13S,14S)-13-methyl-10-[2-(methylsulfanyl)ethyl]-7,8,10,12,13,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,6H)-dione (non-preferred name)
    • Estra-4,9(11)-diene-3,17-dione, 10-(2-(methylthio)ethyl)-
    • RU 54115
    • RU-54115
    • DTXSID90160182
    • 137437-16-2
    • CHEMBL3752510
    • SCHEMBL3279278
    • ru54115
    • Inchi: 1S/C21H28O2S/c1-20-9-8-18-16(17(20)5-6-19(20)23)4-3-14-13-15(22)7-10-21(14,18)11-12-24-2/h8,13,16-17H,3-7,9-12H2,1-2H3/t16-,17-,20-,21+/m0/s1
    • InChI Key: JKOMPAPOBLVXKS-IDPBPBMLSA-N
    • SMILES: S(C)CC[C@]12CCC(C=C1CC[C@@H]1C2=CC[C@]2(C)C(CC[C@@H]12)=O)=O

Computed Properties

  • Exact Mass: 344.18114
  • Monoisotopic Mass: 344.18100131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.14
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